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Compound of Interest

Compound Name: Ethylene glycol bis(succinic acid)

CAS No.: 35415-14-6

Cat. No.: B3065272

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of Sulfo-EGS (Ethylene glycol bis(sulfosuccinimidylsuccinate)), a water-soluble and membrane-

impermeable crosslinker, for the specific labeling and analysis of cell surface protein

interactions.

Introduction
Sulfo-EGS is a homobifunctional N-hydroxysuccinimide (NHS) ester crosslinker used to

covalently link proteins that are in close proximity.[1] Its key feature is the inclusion of sulfonate

groups on the NHS rings, which renders the molecule water-soluble and prevents it from

crossing the plasma membrane.[2] This property makes Sulfo-EGS an ideal reagent for

selectively crosslinking proteins on the exterior of living cells, enabling the study of receptor-

ligand interactions, the organization of cell surface protein complexes, and the identification of

binding partners.[2][3] The spacer arm of Sulfo-EGS has a length of 16.1 Å and contains ester

linkages that can be cleaved by hydroxylamine at a pH of 8.5, allowing for the dissociation of

crosslinked complexes for downstream analysis.[4][5][6]
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Principle of the Method
The NHS esters at both ends of the Sulfo-EGS molecule react with primary amines (found on

the N-terminus of proteins and the side chains of lysine residues) to form stable amide bonds.

[4][5] When applied to intact cells, Sulfo-EGS will only react with the extracellular domains of

transmembrane proteins and other proteins bound to the cell surface. By crosslinking these

interacting proteins, their transient associations are stabilized, allowing for their isolation and

subsequent identification.

Quantitative Data Summary
The following tables provide a summary of the recommended quantitative parameters for

successful cell surface protein labeling using Sulfo-EGS.
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Parameter
Recommended
Range/Value

Notes

Sulfo-EGS Concentration 0.25 - 5 mM

The optimal concentration

depends on the cell type and

the abundance of target

proteins. Start with a

concentration of 1-2 mM and

optimize as needed.[2][4][5]

Cell Density
~25 x 10⁶ cells/mL for

suspension cells

For adherent cells, ensure they

are at a suitable confluency in

the culture plate.[4]

Reaction Buffer
Phosphate-Buffered Saline

(PBS), pH 7.0-9.0

Other non-amine containing

buffers such as HEPES,

carbonate, or borate buffers

are also suitable. Avoid buffers

containing primary amines like

Tris or glycine as they will

quench the reaction.[4][5] A pH

of 8.0 is often used to

accelerate the reaction.[4]

Incubation Time

30 minutes at room

temperature or 2 hours on ice

(4°C)

Incubation on ice is

recommended to minimize

internalization of cell surface

proteins.[4][5]

Quenching Solution 1 M Tris, pH 7.5 or 1 M Glycine

Use a final concentration of

20-50 mM to quench the

crosslinking reaction.[4][5]

Quenching Time 15 minutes

Following the addition of the

quenching solution, incubate

for an additional 15 minutes to

ensure the reaction is

completely stopped.[4][5]
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Cleavage Reagent
2 M Hydroxylamine•HCl, pH

8.5

Prepare this solution

immediately before use.[4][5]

Cleavage Incubation 3-6 hours at 37°C

This step is optional and used

to reverse the crosslinking for

downstream applications like

SDS-PAGE analysis of

individual proteins.

Experimental Protocols
Materials Required

Sulfo-EGS (store desiccated at 4-8°C)[4]

Phosphate-Buffered Saline (PBS), ice-cold

Reaction Buffer (e.g., PBS, pH 8.0)

Quenching Solution (1 M Tris-HCl, pH 7.5)

Lysis Buffer (e.g., RIPA buffer with protease inhibitors)

Suspension or adherent cells

Microcentrifuge tubes

Cell scraper (for adherent cells)

Experimental Workflow Diagram
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Cell Preparation

Crosslinking Reaction

Quenching

Downstream Analysis

1. Harvest and Wash Cells

2. Resuspend in Reaction Buffer

3. Add Sulfo-EGS

4. Incubate (30 min RT or 2h on ice)

5. Add Quenching Solution

6. Incubate (15 min)

7. Wash Cells

8. Cell Lysis

9. Immunoprecipitation, SDS-PAGE, etc.

Click to download full resolution via product page

Caption: Experimental workflow for cell surface protein labeling using Sulfo-EGS.
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Protocol for Cell Surface Protein Labeling of
Suspension Cells

Cell Preparation:

Harvest cells and wash them three times with ice-cold PBS to remove any amine-

containing culture media and serum proteins.[4]

Centrifuge the cells at a low speed (e.g., 500 x g) for 5 minutes at 4°C between each

wash.

Resuspend the cell pellet in ice-cold Reaction Buffer (e.g., PBS, pH 8.0) to a final

concentration of approximately 25 x 10⁶ cells/mL.[4]

Crosslinking Reaction:

Prepare a fresh solution of Sulfo-EGS in the Reaction Buffer at a 10-25 mM stock

concentration immediately before use.[4][5]

Add the Sulfo-EGS solution to the cell suspension to achieve the desired final

concentration (e.g., 1-5 mM).[4]

Incubate the reaction mixture for 30 minutes at room temperature or for 2 hours on ice.[4]

Gentle mixing during incubation is recommended.

Quenching:

Add the Quenching Solution (e.g., 1 M Tris-HCl, pH 7.5) to the cell suspension to a final

concentration of 20-50 mM.[4][5]

Incubate for 15 minutes at room temperature to stop the crosslinking reaction.[4]

Downstream Processing:

Wash the cells twice with ice-cold PBS to remove excess crosslinker and quenching

reagent.
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The cell pellet is now ready for downstream applications such as cell lysis followed by

immunoprecipitation, Western blotting, or mass spectrometry analysis.

Protocol for Cell Surface Protein Labeling of Adherent
Cells

Cell Preparation:

Wash the adherent cells in the culture plate three times with ice-cold PBS to remove

culture media.[4]

Crosslinking Reaction:

Prepare a fresh solution of Sulfo-EGS in the Reaction Buffer (e.g., PBS, pH 8.0).

Add the Sulfo-EGS solution to the cells in the plate, ensuring the entire surface is covered.

Use a final concentration of 1-5 mM.[4]

Incubate the plate for 30 minutes at room temperature or for 2 hours on ice.[4]

Quenching:

Add the Quenching Solution directly to the plate to a final concentration of 20-50 mM.[4]

Incubate for 15 minutes at room temperature.[4]

Downstream Processing:

Wash the cells twice with ice-cold PBS.

Cells can now be lysed directly in the plate for further analysis.

Mechanism of Action and Cleavage
The following diagram illustrates the chemical reaction of Sulfo-EGS with primary amines on

proteins and the subsequent cleavage of the crosslink.
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Crosslinking Reaction

Cleavage of Crosslink

Sulfo-EGS

Crosslinked Protein Complex

Protein 1
(with -NH2)

+ Sulfo-EGS

Protein 2
(with -NH2)

Protein 1

+ Hydroxylamine

Protein 2

Hydroxylamine
(pH 8.5)

Click to download full resolution via product page

Caption: Mechanism of Sulfo-EGS crosslinking and subsequent cleavage.

Important Considerations
Moisture Sensitivity: Sulfo-EGS is moisture-sensitive.[4] It is important to warm the vial to

room temperature before opening to prevent condensation.

Fresh Solutions: Always prepare Sulfo-EGS solutions immediately before use as the NHS

ester moiety readily hydrolyzes in aqueous solutions.[4]

Buffer Compatibility: Ensure that the buffers used during the crosslinking reaction do not

contain primary amines (e.g., Tris, glycine) as they will compete with the target proteins for

reaction with the crosslinker.[4][5]

Optimization: The optimal conditions for crosslinking, including the concentration of Sulfo-

EGS and incubation time, may need to be determined empirically for each experimental

system.
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Troubleshooting
Issue Possible Cause Solution

No or low crosslinking

efficiency

Inactive Sulfo-EGS due to

hydrolysis.

Use fresh Sulfo-EGS and

prepare the solution

immediately before use.

Ensure the reagent has been

stored properly.

Presence of primary amines in

the buffer.

Use a non-amine containing

buffer such as PBS, HEPES,

or borate buffer.

Insufficient Sulfo-EGS

concentration.

Increase the concentration of

Sulfo-EGS.

High molecular weight

aggregates
Excessive crosslinking.

Reduce the concentration of

Sulfo-EGS or decrease the

incubation time.

Cell Lysis during the procedure Harsh handling of cells.

Handle cells gently, especially

during washing and

resuspension steps. Use

appropriate centrifugation

speeds.

By following these protocols and considering the key aspects of the Sulfo-EGS chemistry,

researchers can effectively label and analyze cell surface protein interactions to gain valuable

insights into cellular processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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